Cas no 27479-68-1 ([1,1'-Biphenyl]dicarboxylic acid)

• Product Name: [1,1'-Biphenyl]dicarboxylic acid
• CAS No: 27479-68-1
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 1432019
• PubChem ID: 13074915
• Update Time: 2025-04-20

[1,1'-Biphenyl]dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]dicarboxylic acid
• 3-phenylphthalic acid
• CHEMBL569281
• biphenyldicarboxylic acid
• 27479-68-1
• DTXSID20517403
• SCHEMBL36146
• DB-091354
• 4445-49-2
• [1,1'-Biphenyl]-2,3-dicarboxylic acid
• biphenyl-2,3-dicarboxylic acid

• Inchi： 1S/C14H10O4/c15-13(16)11-8-4-7-10(12(11)14(17)18)9-5-2-1-3-6-9/h1-8H,(H,15,16)(H,17,18)
• InChI Key： HSSYVKMJJLDTKZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6